2-[4-(3-Cyanopropoxy)phenyl]acetic acid

Specification

• CAS No.: 558640-84-9
• Molecular Formula: C12H13NO3
• Molecular Weight: 219.24 g/mol
• IUPAC Name: 2-[4-(3-cyanopropoxy)phenyl]acetic acid
• Standard InChI: InChI=1S/C12H13NO3/c13-7-1-2-8-16-11-5-3-10(4-6-11)9-12(14)15/h3-6H,1-2,8-9H2,(H,14,15)
• Standard InChI Key: BPRQDQVRHMVLRF-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1CC(=O)O)OCCCC#N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)O)OCCCC#N

Introduction

2-[4-(3-Cyanopropoxy)phenyl]acetic acid is a synthetic organic compound with the molecular formula C12H13NO3 and a molecular weight of 219.24 g/mol. It is characterized by its unique structure, which includes a cyanopropoxy group attached to a phenyl ring, linked to an acetic acid moiety. This compound is of interest in various chemical and pharmaceutical applications due to its potential biological activity and reactivity.

Synthesis and Availability

2-[4-(3-Cyanopropoxy)phenyl]acetic acid can be synthesized through various organic chemistry methods, typically involving the reaction of appropriate phenolic precursors with cyanopropyl halides in the presence of a base. The compound is commercially available from suppliers like Biosynth, where it is offered in quantities ranging from 250 mg to larger batches, depending on the specific needs of researchers.

Potential Applications

While specific applications of 2-[4-(3-Cyanopropoxy)phenyl]acetic acid are not extensively documented in the available literature, compounds with similar structures often find use in pharmaceutical development, particularly in the synthesis of drugs with potential biological activities such as anti-inflammatory or anticancer properties. The presence of a cyanopropoxy group could provide a site for further chemical modification, making it a versatile intermediate in organic synthesis.